Cas no 2138059-57-9 (3-[(morpholin-3-yl)methyl]-1-(2-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole)

• Product Name: 3-[(morpholin-3-yl)methyl]-1-(2-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole
• CAS No: 2138059-57-9
• MF: C₁₉H₂₁N₃O₅S
• MW: 403.45214343071
• CID: 6262806
• PubChem ID: 165500542
• Update Time: 2025-06-11

3-[(morpholin-3-yl)methyl]-1-(2-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• EN300-1169092
• 2138059-57-9
• 3-[(morpholin-3-yl)methyl]-1-(2-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole

• Inchi： 1S/C19H21N3O5S/c23-22(24)18-7-3-4-8-19(18)28(25,26)21-12-14(11-15-13-27-10-9-20-15)16-5-1-2-6-17(16)21/h1-8,14-15,20H,9-13H2
• InChI Key： JIXMRABDUVILQT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1C2C=CC=CC=2C(C1)CC1COCCN1)(=O)=O

Computed Properties

• Exact Mass: 403.12019195g/mol
• Monoisotopic Mass: 403.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 113Ų

Additional information on 3-[(morpholin-3-yl)methyl]-1-(2-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole

Introduction to 3-[(morpholin-3-yl)methyl]-1-(2-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole (CAS No. 2138059-57-9)

3-[(morpholin-3-yl)methyl]-1-(2-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138059-57-9, represents a unique blend of structural features that make it a promising candidate for various biological and chemical applications. The presence of both morpholine and nitrobenzenesulfonyl groups in its molecular structure imparts distinct chemical properties, enabling diverse interactions with biological targets.

The molecular framework of 3-[(morpholin-3-yl)methyl]-1-(2-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole consists of a dihydroindole core, which is a common motif in many bioactive molecules. This core structure is further functionalized with a morpholinylmethyl group at the 3-position and a 2-nitrobenzenesulfonyl group at the 1-position. Such modifications enhance the compound's potential to interact with specific enzymes and receptors, making it an attractive scaffold for drug discovery.

In recent years, there has been growing interest in indole derivatives due to their wide range of biological activities. The indole ring is known for its ability to modulate various biological pathways, including those involved in inflammation, neurotransmission, and cancer. The introduction of additional functional groups, such as the nitrobenzenesulfonyl moiety, can further tailor the pharmacological properties of the compound. This has led to extensive research into synthesizing and characterizing novel indole-based molecules.

The synthesis of 3-[(morpholin-3-yl)methyl]-1-(2-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole involves multi-step organic reactions that require precise control over reaction conditions. The morpholine ring is typically introduced through nucleophilic substitution reactions, while the nitrobenzenesulfonyl group is often incorporated via sulfonation or sulfonylation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The physicochemical properties of this compound are also critical in determining its suitability for pharmaceutical applications. The presence of both polar and non-polar regions in its structure suggests that it may exhibit good solubility in both aqueous and organic solvents, which is advantageous for formulation development. Additionally, the electron-withdrawing nature of the nitrobenzenesulfonyl group can influence the compound's metabolic stability and bioavailability.

Recent studies have begun to explore the potential therapeutic applications of 3-[(morpholin-3-yl)methyl]-1-(2-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole. Initial in vitro investigations have shown that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory diseases. The morpholine moiety is known to interact with biological targets in a manner similar to other indole derivatives, suggesting potential anti-inflammatory effects. Furthermore, the nitrobenzenesulfonyl group may contribute to additional pharmacological interactions that could enhance therapeutic efficacy.

In vivo studies are currently underway to validate these findings and assess the compound's safety profile. Animal models are being used to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for understanding how the compound behaves within a living organism and for identifying any potential side effects or toxicity issues.

The development of novel pharmaceuticals relies heavily on innovative synthetic methodologies and structural modifications. The case of 3-[(morpholin-3-yl)methyl]-1-(2-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole exemplifies how combining different functional groups can lead to compounds with unique biological activities. By leveraging advances in synthetic chemistry and medicinal chemistry, researchers continue to uncover new possibilities for treating various diseases.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its chemical structure for improved efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. As our understanding of biological pathways continues to expand, compounds like 3-[(morpholin-3-yl)methyl]-1-(2-nitrobenzenesulfonyl)-2,3-dihydro-1H-indole will play a vital role in developing next-generation therapeutics.